Cas no 858523-45-2 (1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)-)

1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)- structure
858523-45-2 structure
Product Name:1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)-
CAS No:858523-45-2
MF:C10H9BrN2
MW:237.095861196518
MDL:MFCD15144545
CID:3231315
PubChem ID:59134914
Update Time:2025-04-21

1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)-
    • DTXSID701283139
    • 1-(4-Bromo-3-methylphenyl)-1H-pyrazole
    • 858523-45-2
    • AT22791
    • MFCD15144545
    • OYVREJGACKLFDP-UHFFFAOYSA-N
    • CS-0192816
    • SCHEMBL3465077
    • 1-(4-bromo-3-methylphenyl)pyrazole
    • MDL： MFCD15144545
    • Inchi： 1S/C10H9BrN2/c1-8-7-9(3-4-10(8)11)13-6-2-5-12-13/h2-7H,1H3
    • InChI Key： OYVREJGACKLFDP-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C=C1C)N1C=CC=N1

Computed Properties

  • Exact Mass: 235.99491Da
  • Monoisotopic Mass: 235.99491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.8Ų

1H-PYRAZOLE, 1-(4-BROMO-3-METHYLPHENYL)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB559731-250 mg
1-(4-Bromo-3-methylphenyl)-1H-pyrazole; .
 858523-45-2
250MG
 €190.60 2022-07-28
abcr
AB559731-1 g
1-(4-Bromo-3-methylphenyl)-1H-pyrazole; .
 858523-45-2
1g
 €403.70 2022-07-28
abcr
AB559731-5 g
1-(4-Bromo-3-methylphenyl)-1H-pyrazole; .
 858523-45-2
5g
 €1,316.90 2022-07-28
abcr
AB559731-250mg
1-(4-Bromo-3-methylphenyl)-1H-pyrazole; .
 858523-45-2
250mg
 €208.10 2025-04-16
abcr
AB559731-1g
1-(4-Bromo-3-methylphenyl)-1H-pyrazole; .
 858523-45-2
1g
 €364.80 2025-04-16
abcr
AB559731-5g
1-(4-Bromo-3-methylphenyl)-1H-pyrazole; .
 858523-45-2
5g
 €1168.30 2025-04-16
Aaron
AR01R54L-500mg
1H-Pyrazole, 1-(4-bromo-3-methylphenyl)-
 858523-45-2
500mg
 $365.00 2023-12-14
Aaron
AR01R54L-1g
1H-Pyrazole, 1-(4-bromo-3-methylphenyl)-
 858523-45-2 95%
1g
 $373.00 2025-02-12
Aaron
AR01R54L-5g
1H-Pyrazole, 1-(4-bromo-3-methylphenyl)-
 858523-45-2 95%
5g
 $1119.00 2025-02-12
abcr
AB559731-10g
1-(4-Bromo-3-methylphenyl)-1H-pyrazole; .
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10g
 €1947.50 2025-04-16

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